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Compound of Interest

Compound Name: Ciliobrevin D

Cat. No.: B606689

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety information and detailed procedures for the proper
disposal of Ciliobrevin D, a cell-permeable and reversible inhibitor of the AAA+ ATPase motor
cytoplasmic dynein. Adherence to these guidelines is essential to ensure personnel safety and
environmental protection. Ciliobrevin D is utilized in research to inhibit Hedgehog (Hh)
signaling and primary cilia formation.[1][2][3]

Key Chemical and Safety Data

Proper handling and disposal of Ciliobrevin D require an understanding of its chemical and
physical properties, as well as its hazard classifications. The following table summarizes key
guantitative data for this compound.
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Property Value Source

Molecular Formula C17HsCIsN3O2 [4]

Molecular Weight 392.62 g/mol [2]

Appearance Orange powder

Solubility Soluble in DMSO (2.5 mg/mL)

Storage Temperature -20°C [5]

Storage Class 11 (Combustible Solids) [5]

Water Hazard Class (WGK) WGK 3 (Highly hazardous to [5]
water)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Ciliobrevin D. This
procedure is based on its classification as a combustible solid and a substance highly
hazardous to water.

1. Personal Protective Equipment (PPE):
o Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
2. Waste Identification and Segregation:

o Solid Waste: Unused or expired Ciliobrevin D powder should be collected in a clearly
labeled hazardous waste container. Do not mix with other chemical waste unless
compatibility is confirmed.

o Contaminated Materials: All materials that have come into contact with Ciliobrevin D, such
as pipette tips, centrifuge tubes, and gloves, should be considered contaminated and
disposed of as hazardous solid waste.

e Liquid Waste (DMSO solution): Solutions of Ciliobrevin D in DMSO should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not dispose of
down the drain.
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3. Waste Collection and Storage:
o Use only approved, leak-proof containers for hazardous waste.

o Label containers clearly with "Hazardous Waste," the name "Ciliobrevin D," and the primary
hazard(s) (e.g., "Combustible Solid," "Toxic").

» Store waste containers in a designated, well-ventilated, and secure area away from heat
sources and incompatible materials.

4. Disposal:

» All waste containing Ciliobrevin D must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ciliobrevin D.
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Caption: Workflow for the proper disposal of Ciliobrevin D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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